N-(2-adamantyl)-4-nitro-1,5-dimethyl-1H-pyrazole-3-carboxamide

• Molecular Formula: C16H22N4O3
• Molecular Weight: 318.37 g/mol
• IUPAC Name: N-(2-adamantyl)-1,5-dimethyl-4-nitropyrazole-3-carboxamide
• InChI: InChI=1S/C16H22N4O3/c1-8-15(20(22)23)14(18-19(8)2)16(21)17-13-11-4-9-3-10(6-11)7-12(13)5-9/h9-13H,3-7H2,1-2H3,(H,17,21)
• InChI Key: UBOALWMMRZMADL-UHFFFAOYSA-N
• SMILES: CC1=C(C(=NN1C)C(=O)NC2C3CC4CC(C3)CC2C4)[N+](=O)[O-]

Description

N-(2-adamantyl)-4-nitro-1,5-dimethyl-1H-pyrazole-3-carboxamide, also known as A-769662, is a small molecule activator of the AMP-activated protein kinase (AMPK) pathway. AMPK is an important regulator of cellular energy homeostasis and is involved in a wide range of physiological processes, including glucose and lipid metabolism, autophagy, and cell proliferation. A-769662 has been shown to have potential therapeutic applications in the treatment of metabolic disorders, cancer, and neurodegenerative diseases.

Mechanism of Action

N-(2-adamantyl)-4-nitro-1,5-dimethyl-1H-pyrazole-3-carboxamide activates AMPK by binding to the γ subunit of the enzyme, leading to conformational changes that increase the activity of the kinase domain. This results in downstream effects on a variety of metabolic pathways, including glucose uptake, fatty acid oxidation, and mitochondrial biogenesis.
Biochemical and Physiological Effects
This compound has been shown to have a wide range of biochemical and physiological effects, including:
- Activation of AMPK
- Increased glucose uptake
- Increased fatty acid oxidation
- Induction of autophagy
- Inhibition of cell proliferation

Advantages and Limitations for Lab Experiments

N-(2-adamantyl)-4-nitro-1,5-dimethyl-1H-pyrazole-3-carboxamide has several advantages as a research tool, including its ability to activate AMPK in a dose-dependent manner, its specificity for the γ subunit of the enzyme, and its ability to induce autophagy in cancer cells. However, there are also some limitations to its use, including its potential for off-target effects and the need for careful dosing to avoid toxicity.

Future Directions

There are several potential future directions for research on N-(2-adamantyl)-4-nitro-1,5-dimethyl-1H-pyrazole-3-carboxamide, including:
- Further investigation of its potential therapeutic applications in the treatment of metabolic disorders, cancer, and neurodegenerative diseases
- Development of more potent and selective AMPK activators based on the structure of this compound
- Investigation of the molecular mechanisms underlying its effects on autophagy and cell proliferation
- Evaluation of its safety and toxicity in animal models and clinical trials.

Synthesis Methods

N-(2-adamantyl)-4-nitro-1,5-dimethyl-1H-pyrazole-3-carboxamide can be synthesized using a multi-step process that involves the reaction of 2-adamantanone with nitroethane, followed by reduction and cyclization to form the pyrazole ring. The carboxamide group is then introduced using standard organic synthesis techniques. The final product is obtained as a yellow crystalline powder with a melting point of 238-240°C.

Scientific Research Applications

N-(2-adamantyl)-4-nitro-1,5-dimethyl-1H-pyrazole-3-carboxamide has been extensively studied in both in vitro and in vivo models, and has been shown to have a wide range of biological effects. It has been demonstrated to activate AMPK in a dose-dependent manner, leading to increased glucose uptake, fatty acid oxidation, and mitochondrial biogenesis. It has also been shown to inhibit cell proliferation and induce autophagy in cancer cells, suggesting potential therapeutic applications in the treatment of cancer.